N-(2-methoxy-5-methylphenyl)-3-(4-methylpiperazin-1-yl)propanamide

• Molecular Formula: C16H25N3O2
• Molecular Weight: 291.39 g/mol
• IUPAC Name: N-(2-methoxy-5-methylphenyl)-3-(4-methylpiperazin-1-yl)propanamide
• InChI: InChI=1S/C16H25N3O2/c1-13-4-5-15(21-3)14(12-13)17-16(20)6-7-19-10-8-18(2)9-11-19/h4-5,12H,6-11H2,1-3H3,(H,17,20)
• InChI Key: JNCSEBFBOWKJCF-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)OC)NC(=O)CCN2CCN(CC2)C

Description

N-(2-methoxy-5-methylphenyl)-3-(4-methylpiperazin-1-yl)propanamide, also known as MMPP, is a chemical compound that has been extensively studied in the field of medicinal chemistry due to its potential therapeutic applications. MMPP is a piperazine derivative that has been shown to possess a wide range of biological activities, including antipsychotic, antidepressant, and anxiolytic effects.

Mechanism of Action

The exact mechanism of action of N-(2-methoxy-5-methylphenyl)-3-(4-methylpiperazin-1-yl)propanamide is not fully understood. However, it is believed to exert its biological effects by modulating the activity of neurotransmitters such as dopamine, serotonin, and norepinephrine in the brain. N-(2-methoxy-5-methylphenyl)-3-(4-methylpiperazin-1-yl)propanamide has been shown to act as a partial agonist at dopamine D2 receptors and a serotonin 5-HT1A receptor agonist, which may contribute to its antipsychotic and antidepressant effects, respectively.
Biochemical and Physiological Effects:
N-(2-methoxy-5-methylphenyl)-3-(4-methylpiperazin-1-yl)propanamide has been shown to possess a wide range of biochemical and physiological effects. It has been shown to increase the levels of dopamine, serotonin, and norepinephrine in the brain, which may contribute to its therapeutic effects. N-(2-methoxy-5-methylphenyl)-3-(4-methylpiperazin-1-yl)propanamide has also been shown to increase the expression of brain-derived neurotrophic factor (BDNF), a protein that is involved in the growth and survival of neurons, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(2-methoxy-5-methylphenyl)-3-(4-methylpiperazin-1-yl)propanamide is its wide range of biological activities, which makes it a promising candidate for the treatment of various diseases. N-(2-methoxy-5-methylphenyl)-3-(4-methylpiperazin-1-yl)propanamide has also been shown to possess good pharmacokinetic properties, including good oral bioavailability and a long half-life, which may make it a suitable candidate for clinical development. However, one of the main limitations of N-(2-methoxy-5-methylphenyl)-3-(4-methylpiperazin-1-yl)propanamide is its potential toxicity, which may limit its clinical use.

Future Directions

There are several future directions for N-(2-methoxy-5-methylphenyl)-3-(4-methylpiperazin-1-yl)propanamide research. One area of research is to further elucidate the mechanism of action of N-(2-methoxy-5-methylphenyl)-3-(4-methylpiperazin-1-yl)propanamide, which may lead to the development of more potent and selective compounds. Another area of research is to explore the potential therapeutic applications of N-(2-methoxy-5-methylphenyl)-3-(4-methylpiperazin-1-yl)propanamide in other diseases, such as Alzheimer's disease and Parkinson's disease. Additionally, further studies are needed to investigate the potential side effects and toxicity of N-(2-methoxy-5-methylphenyl)-3-(4-methylpiperazin-1-yl)propanamide, which may help to guide its clinical development.

Synthesis Methods

The synthesis of N-(2-methoxy-5-methylphenyl)-3-(4-methylpiperazin-1-yl)propanamide involves the reaction of 2-methoxy-5-methylbenzoyl chloride with 4-methylpiperazine in the presence of a base such as triethylamine. The resulting product is then treated with propanoic acid to yield N-(2-methoxy-5-methylphenyl)-3-(4-methylpiperazin-1-yl)propanamide. The synthesis of N-(2-methoxy-5-methylphenyl)-3-(4-methylpiperazin-1-yl)propanamide has been optimized to improve the yield and purity of the compound, making it more accessible for further research.

Scientific Research Applications

N-(2-methoxy-5-methylphenyl)-3-(4-methylpiperazin-1-yl)propanamide has been extensively studied for its potential therapeutic applications in various diseases. It has been shown to possess antipsychotic, antidepressant, and anxiolytic effects, making it a promising candidate for the treatment of psychiatric disorders such as schizophrenia, depression, and anxiety. N-(2-methoxy-5-methylphenyl)-3-(4-methylpiperazin-1-yl)propanamide has also been studied for its potential antitumor and antimicrobial activities.